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The table below summarizes the fundamental solubility data for URMC-099 in common laboratory solvents.

Solvent  Solubility Condition / Note

DMSO > 33 mg/mL (78.28 mM) Hygroscopic DMSO reduces solubility; use fresh DMSO [1].
[1]

DMSO 84 mg/mL (199.26 mM) Moisture-absorbing DMSO reduces solubility; use fresh DMSO
[2] [2].

Ethanol ~6-11 mg/mL [2] Specific solubility may vary by batch.

Water Insoluble [1] [2] Not suitable for direct reconstitution.

For preparing stock solutions, the most straightforward and reliable method is to use fresh, dry DMSO.

e Typical Stock Concentration: Prepare a 10 mM or 100 mM stock solution in DMSO [1] [2].
e Storage: Aliquot and store at -20°C for short-term use (1 year) or -80°C for longer-term stability (2
years) to avoid repeated freeze-thaw cycles and moisture absorption [1].

In Vivo Formulation Protocols & Troubleshooting
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The following table outlines formulations that have been successfully used in peer-reviewed animal studies.

These are excellent starting points for overcoming solubility challenges in vivo.

Application

Formulation
Composition

Final
Conc./Dosage

Administration
Route

Key
Findings/Reference

General
Neuroprotection

Alternative Clear
Solution

Alternative in Oil

5% DMSO, 40%
PEG 400, 55%
saline [3] [4] [5]

5% DMSO, 40%
PEG300, 5%
Tween-80, 50%
ddHz0 [2]

5% DMSO, 95%
Corn oil [2]

2 mg/mL
URMC-099; 10
ma/kg [3] [4]

4.25 mg/mL
(10.08 mM) [2]

0.7 mg/mL (1.66
mM) [2]

Intraperitoneal

(i.p.) [3] [4] [3]

(Validated for in
Vivo use)

(Validated for in
VivOo use)

Standard, well-validated
vehicle for i.p. delivery in
mouse models [3].

A clear solution
validated by Selleck labs

2].

Suitable for formulations
requiring an oil base [2].

Detailed Step-by-Step Protocol for Standard In Vivo Formulation

This protocol is adapted from methods described in multiple preclinical studies [3] [4] [5].

e Materials:

o

(e]

[¢]

[e]

[e]

¢ Procedure:

URMC-099 powder
Anhydrous DMSO

Polyethylene Glycol 400 (PEG 400)
Sterile saline (0.9%)
Vortex mixer, sonicator (optional)

o Step 1. Dissolve 20 mg of URMC-099 in 0.5 mL of sterile DMSO. Vortex thoroughly until no

visible particles remain. This creates a concentrated DMSO stock.

o Step 2: Add 4 mL of PEG 400 to the DMSO solution. Mix gently but thoroughly. The solution

should appear clear.
o Step 3: Slowly add 5.5 mL of sterile saline to the mixture, bringing the total volume to 10 mL.
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o Step 4: Mix the final solution well. The final concentration will be 2 mg/mL URMC-099 in a
vehicle of 5% DMSO, 40% PEG 400, and 55% saline [4].

o Step 5: The solution is now ready for administration. For laboratory use, it is stable at room
temperature for short periods but should be protected from light [3].

Frequently Asked Questions (FAQs)

Q1: My URMC-099 solution in DMSO has become cloudy. What should I do? Al: Cloudiness often
indicates water absorption and precipitation. It is recommended to use fresh, anhydrous DMSO for
reconstitution. If the solution is cloudy, gently warming it to 37°C and vortexing might help re-dissolve the

compound. If it remains cloudy, prepare a new stock from a fresh DMSO vial [1] [2].

Q2: Can URMC-099 be administered orally to animals? A2: Yes. URMC-099 is documented as being
orally bioavailable. While the searched literature primarily details intraperitoneal administration, its oral
bioavailability is a key characteristic [1] [2]. Formulation for oral gavage would require further development

to ensure stability and absorption in the GI tract.

Q3: What is the typical dosage used in mouse models? A3: A common and effective dosage used in
multiple neuroinflammatory disease models is 10 mg/kg, administered via intraperitoneal injection, often

twice daily [3] [2] [6]. This dosage has demonstrated good brain penetration and efficacy [3] [2].

Experimental Workflow & Formulation Decision Guide

To help visualize the process of selecting and preparing the right formulation, you can refer to the following

workflow:
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(Start: URMC-099 FormulatiorD

In Vitro Application In Vivo Application

Prepare stock in fresh DMSO

(.g., 10-100 mM) Standard IP Injection Alternative Formulation

Dilute in aqueous buffer Use 5% DMSO, Use 5% DMSO, 40% PEG300,
(ensure final DMSO < 0.5%) 40% PEG400, 55% Saline 5% Tween-80, 50% Water

Administer to Animals

Click to download full resolution via product page

The information provided is derived from published preclinical research and commercial supplier data. For
any new application, you should conduct a small-scale pilot study to confirm solubility, stability, and

biocompatibility of the chosen formulation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. medchemexpress.com/ URMC - 099 .html [medchemexpress.com]
2. URMC-099 | Mixed Lineage Kinase inhibitor | Mechanism [selleckchem.com]

3. The Mixed-Lineage Kinase Inhibitor URMC-099 Protects ... [pmc.ncbi.nim.nih.gov]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s548948?utm_src=pdf-body-img
https://www.smolecule.com/products/s548948?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/URMC-099.html
https://www.selleckchem.com/products/urmc-099.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6325567/
https://www.smolecule.com/products/s548948?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

4. URMC-099 prophylaxis prevents hippocampal vascular ... [pmc.ncbi.nlm.nih.gov]

5. - URMC facilitates amyloid-f3 clearance in a murine model of... 099

[ineuroinflammation.biomedcentral.com]
6. The Mixed Lineage Kinase-3 Inhibitor URMC - 099 Improves... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [URMC-099 Solubility & Stock Solution Preparation]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548948#overcoming-urmc-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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